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Compound of Interest

Compound Name: VHL Ligand 14

Cat. No.: B15621350

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

characterization of VHL Ligand 14, a significant molecule in the development of Proteolysis

Targeting Chimeras (PROTACs). This document details the scientific background, a step-by-

step synthesis pathway, experimental protocols for binding affinity determination, and a

summary of its quantitative data.

Discovery and Scientific Background
VHL Ligand 14 is a potent binder to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a key

component of the cellular machinery responsible for protein degradation. The discovery of

small molecule ligands for E3 ligases like VHL has been a pivotal advancement in the field of

targeted protein degradation. These ligands serve as the E3 ligase recruiting element in

PROTACs, bifunctional molecules that induce the degradation of specific target proteins.

VHL Ligand 14, also known as Compound 11 in some literature, was developed as part of a

broader effort to optimize the binding affinity and drug-like properties of existing VHL ligands. It

is a derivative of the well-characterized VHL ligand, VH032. The core scaffold of these ligands

is based on a hydroxyproline (Hyp) mimic, which is crucial for the interaction with VHL at the
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binding site of its natural substrate, Hypoxia-Inducible Factor 1α (HIF-1α). Under normal

oxygen conditions (normoxia), HIF-1α is hydroxylated on proline residues, leading to its

recognition by VHL, subsequent ubiquitination, and proteasomal degradation. By mimicking

this key interaction, VHL ligands can effectively hijack the VHL E3 ligase for targeted protein

degradation.

VHL Ligand 14 is specifically designed for its application in PROTACs aimed at degrading the

estrogen receptor α (ERα), a key target in the treatment of certain types of breast cancer. Its

chemical structure is (2S,4R)-1-((S)-2-(1-cyanocyclopropanecarboxamido)-3,3-

dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide.

VHL-HIF-1α Signaling Pathway
The biological context for the action of VHL Ligand 14 is the VHL-HIF-1α signaling pathway, a

critical cellular oxygen-sensing mechanism. The following diagram illustrates this pathway.
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VHL-HIF-1α Signaling Pathway
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Caption: VHL-HIF-1α signaling and PROTAC-mediated degradation.
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Synthesis Pathway of VHL Ligand 14
The synthesis of VHL Ligand 14 is a multi-step process that builds upon the established

synthesis of the VHL ligand precursor, VH032-amine. The following diagram and protocol

outline a representative synthetic route.

Synthesis of VHL Ligand 14
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Caption: Synthetic route to VHL Ligand 14.

Experimental Protocol: Synthesis of VH032-amine
(Precursor)
This protocol is adapted from established literature procedures for the synthesis of VH032 and

its derivatives.

Step 1: Synthesis of (2S,4R)-tert-butyl 4-hydroxy-2-((4-(4-methylthiazol-5-

yl)benzyl)carbamoyl)pyrrolidine-1-carboxylate

To a solution of (4-(4-methylthiazol-5-yl)phenyl)methanamine hydrochloride (1.0 eq) in N,N-

dimethylformamide (DMF), add N,N-diisopropylethylamine (DIPEA, 3.0 eq).

Add Boc-L-hydroxyproline (1.1 eq) and HATU (1.2 eq).

Stir the reaction mixture at room temperature for 12-16 hours.

Monitor the reaction by TLC or LC-MS.

Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with

saturated aqueous NaHCO₃, water, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to afford the title

compound.

Step 2: Synthesis of (2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-

methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH032-amine)

Dissolve the product from Step 1 in a 1:1 mixture of dichloromethane (DCM) and

trifluoroacetic acid (TFA).

Stir the solution at room temperature for 1-2 hours to effect Boc deprotection.
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Concentrate the reaction mixture under reduced pressure to remove the solvent and excess

TFA.

Dissolve the resulting TFA salt in DMF.

In a separate flask, activate (S)-Boc-tert-leucine (1.1 eq) with HATU (1.2 eq) and DIPEA (3.0

eq) in DMF for 15-30 minutes.

Add the solution of the deprotected amine to the activated acid solution.

Stir the reaction at room temperature for 12-16 hours.

Work up the reaction as described in Step 1.

Purify the crude product by flash column chromatography.

Treat the purified Boc-protected intermediate with a 1:1 mixture of DCM and TFA to remove

the final Boc group.

Concentrate the reaction mixture to yield VH032-amine as its TFA salt.

Experimental Protocol: Final Synthesis of VHL Ligand 14
Step 3: Amide coupling of VH032-amine with 1-cyanocyclopropanecarboxylic acid

To a solution of VH032-amine (TFA salt, 1.0 eq) in DMF, add DIPEA (3.0 eq) to neutralize the

salt.

Add 1-cyanocyclopropanecarboxylic acid (1.1 eq) and HATU (1.2 eq).

Stir the reaction mixture at room temperature for 12-16 hours.

Monitor the reaction by LC-MS.

Upon completion, perform an aqueous workup as described in Step 1.

Purify the final product, VHL Ligand 14, by preparative HPLC to yield a white solid.
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Quantitative Data
The following table summarizes the key quantitative data for VHL Ligand 14 and related

compounds.

Compound
Binding
Affinity (IC₅₀,
nM)

Binding
Affinity (Kd,
nM)

Method Reference

VHL Ligand 14 196 - Not Specified [1]

VH032 - 185 ± 7 ITC [2]

Ligand 14a - ~370 ITC [2]

Ligand 14b - ~3700 ITC [2]

Note: IC₅₀ and Kd values are not directly comparable as they are determined by different

experimental methods.

Experimental Protocols for Binding Affinity
Determination
The binding affinity of VHL Ligand 14 to the VHL protein is a critical parameter for its function.

Isothermal Titration Calorimetry (ITC) and Fluorescence Polarization (FP) are two common

methods used for this determination.

Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat change upon binding of a ligand to a protein, allowing for the

determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS)

of binding.
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Isothermal Titration Calorimetry Workflow

1. Sample Preparation
- VHL Protein in buffer

- VHL Ligand 14 in matched buffer

2. Instrument Loading
- Protein in sample cell

- Ligand in syringe

3. Titration
- Sequential injections of ligand

- Measure heat change per injection

4. Data Acquisition
- Raw thermogram

5. Data Analysis
- Integrate peaks

- Fit to binding model

6. Results
- Kd, n, ΔH, ΔS

Click to download full resolution via product page

Caption: Workflow for ITC binding analysis.

Protocol:

Protein and Ligand Preparation:

Express and purify the VHL complex (typically VCB: VHL, Elongin B, and Elongin C).
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Dialyze the protein extensively against the ITC buffer (e.g., 50 mM Tris pH 7.5, 150 mM

NaCl).

Dissolve VHL Ligand 14 in the final dialysis buffer to ensure precise buffer matching. The

ligand concentration should be 10-20 times the protein concentration.

ITC Experiment:

Load the VHL protein solution (e.g., 10-20 µM) into the sample cell of the ITC instrument.

Load the VHL Ligand 14 solution (e.g., 100-200 µM) into the injection syringe.

Perform a series of small injections (e.g., 1-2 µL) of the ligand into the protein solution

while monitoring the heat change.

Data Analysis:

Integrate the heat pulses from each injection to obtain the heat of binding.

Plot the heat of binding against the molar ratio of ligand to protein.

Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model)

to determine the thermodynamic parameters.

Fluorescence Polarization (FP) Assay
FP is a competitive binding assay that measures the displacement of a fluorescently labeled

VHL ligand (tracer) by an unlabeled competitor (VHL Ligand 14).
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Fluorescence Polarization Assay Workflow

VHL Protein

1. Incubation
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- VHL Ligand 14 (serial dilutions)

Fluorescent VHL Ligand (Tracer) VHL Ligand 14 (Competitor)

2. FP Measurement
- Excite with polarized light

- Measure parallel and perpendicular emission

3. Data Calculation
- Calculate polarization values

4. Data Analysis
- Plot polarization vs. [Ligand]

- Fit to sigmoidal curve

5. Result
- IC₅₀ value

Click to download full resolution via product page

Caption: Workflow for FP competitive binding assay.

Protocol:

Reagent Preparation:
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Prepare a solution of the VHL protein complex in a suitable assay buffer (e.g., PBS with

0.01% Tween-20).

Prepare a solution of a fluorescently labeled VHL ligand (e.g., a fluorescein-labeled

version of a known VHL binder) at a concentration close to its Kd.

Prepare a serial dilution of VHL Ligand 14.

Assay Procedure:

In a microplate, combine the VHL protein, the fluorescent tracer, and the serially diluted

VHL Ligand 14.

Include controls for unbound tracer (no protein) and fully bound tracer (no competitor).

Incubate the plate at room temperature to reach binding equilibrium.

Measurement and Analysis:

Measure the fluorescence polarization of each well using a plate reader equipped with

polarizing filters.

Plot the polarization values against the logarithm of the VHL Ligand 14 concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the

concentration of VHL Ligand 14 that displaces 50% of the fluorescent tracer.

Conclusion
VHL Ligand 14 is a valuable chemical tool for researchers in the field of targeted protein

degradation. Its high affinity for the VHL E3 ligase makes it an effective component of

PROTACs designed to degrade a variety of disease-relevant proteins. This guide provides a

comprehensive resource for the synthesis and characterization of this important molecule,

enabling further research and development in this exciting area of drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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